2-(4-bromo-3-methylphenoxy)-N-(4-chlorobenzyl)acetamide

• IUPAC Name: 2-(4-bromo-3-methylphenoxy)-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H15BrClNO2/c1-11-8-14(6-7-15(11)17)21-10-16(20)19-9-12-2-4-13(18)5-3-12/h2-8H,9-10H2,1H3,(H,19,20)
• InChI Key: KBBKKXHNSYFWNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC2=CC=C(C=C2)Cl)Br
• Molecular Formula: C16H15BrClNO2
• Molecular Weight: 368.7 g/mol

Description

2-(4-bromo-3-methylphenoxy)-N-(4-chlorobenzyl)acetamide is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound is commonly referred to as BAM-15 and is known to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of BAM-15 involves the selective targeting and disruption of mitochondrial complex I. This disruption leads to a decrease in mitochondrial respiration and ATP production, which in turn affects cellular metabolism and signaling pathways. The exact mechanism by which BAM-15 targets and disrupts mitochondrial complex I is still under investigation, but it is believed to involve the binding of BAM-15 to a specific site on the complex.
Biochemical and Physiological Effects
BAM-15 has a wide range of biochemical and physiological effects, many of which are still being studied. One of the most significant effects of BAM-15 is its ability to disrupt mitochondrial function, leading to changes in cellular metabolism and signaling pathways. This disruption has been shown to have both positive and negative effects, depending on the specific context. Other effects of BAM-15 include changes in cellular calcium signaling, alterations in mitochondrial morphology, and changes in the expression of various genes.

Advantages and Limitations for Lab Experiments

BAM-15 has several advantages for use in lab experiments. It is a potent and selective inhibitor of mitochondrial complex I, making it a valuable tool for studying mitochondrial function. Additionally, BAM-15 has been optimized for high yields and purity, making it suitable for use in a wide range of experiments. However, there are also some limitations to the use of BAM-15 in lab experiments. Its effects on cellular metabolism and signaling pathways can be complex and context-dependent, making it difficult to interpret results. Additionally, the precise mechanism by which BAM-15 targets and disrupts mitochondrial complex I is still under investigation, which can make it difficult to design experiments that target specific aspects of mitochondrial function.

Future Directions

There are several future directions for research on BAM-15. One area of interest is the development of more specific and potent inhibitors of mitochondrial complex I. This could lead to a better understanding of the precise mechanism by which BAM-15 targets and disrupts mitochondrial function. Another area of interest is the investigation of the effects of BAM-15 on specific cell types and tissues. This could lead to a better understanding of the context-dependent effects of BAM-15 on cellular metabolism and signaling pathways. Finally, the development of new techniques for studying mitochondrial function could help to elucidate the complex effects of BAM-15 on cellular metabolism and signaling pathways.

Synthesis Methods

The synthesis of BAM-15 involves the reaction of 4-bromo-3-methylphenol and 4-chlorobenzylamine to form the intermediate 2-(4-bromo-3-methylphenoxy)acetamide. This intermediate is then reacted with acetic anhydride to form the final product, 2-(4-bromo-3-methylphenoxy)-N-(4-chlorobenzyl)acetamide. The synthesis of BAM-15 has been optimized to produce high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

BAM-15 has been extensively studied for its potential in various scientific research applications. One of the most promising applications of BAM-15 is in the field of mitochondrial research. BAM-15 has been shown to selectively target and disrupt the function of mitochondrial complex I, leading to a decrease in mitochondrial respiration and ATP production. This disruption of mitochondrial function has been shown to have a wide range of effects on cellular metabolism and signaling pathways.